Cas no 102363-66-6 (1,4-Benzoxathiin, 2,3-dihydro-6-methyl-)

• Product Name: 1,4-Benzoxathiin, 2,3-dihydro-6-methyl-
• CAS No: 102363-66-6
• MF: C₉H₁₀OS
• MW: 166.240101337433
• CID: 1134086
• PubChem ID: 13513259
• Update Time: 2025-04-20

1,4-Benzoxathiin, 2,3-dihydro-6-methyl- Chemical and Physical Properties

Names and Identifiers

• 1,4-Benzoxathiin, 2,3-dihydro-6-methyl-
• 6-methyl-2,3-dihydro-1,4-benzoxathiine
• DTXSID50542662
• EN300-36485390
• 102363-66-6
• SCHEMBL3329915

• Inchi： 1S/C9H10OS/c1-7-2-3-8-9(6-7)11-5-4-10-8/h2-3,6H,4-5H2,1H3
• InChI Key： UHPJCGVOCBGWON-UHFFFAOYSA-N
• SMILES： S1CCOC2C=CC(C)=CC1=2

Computed Properties

• Exact Mass: 166.0453
• Monoisotopic Mass: 166.04523611g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 138
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 34.5Ų

Experimental Properties

• PSA: 9.23
• LogP: 2.47950

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Aryl thioethers